Cas no 106418-92-2 (Benzene,1,2-dichloro-3-(methylsulfonyl)-)

• Product Name: Benzene,1,2-dichloro-3-(methylsulfonyl)-
• CAS No: 106418-92-2
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• CID: 218004
• PubChem ID: 184648
• Update Time: 2025-08-05

Benzene,1,2-dichloro-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dichloro-3-(methylsulfonyl)-
• 1,2-dichloro-3-methylsulfonylbenzene
• 2,3-DICHLOROPHENYLMETHYLSULFONE
• 1,2-Dichloro-3-(methylsulfonyl)benzene
• SCHEMBL2633428
• FS-5861
• methylsulfonyl-dichlorobenzene
• XMIYOJPNBYXVBP-UHFFFAOYSA-N
• AKOS024388222
• 106418-92-2
• DTXSID50147595
• Benzene, 1,2-dichloro-3-(methylsulfonyl)-
• 2,3-dichlorophenylmethyl sulfone

• MDL： MFCD03789181
• Inchi： 1S/C7H6Cl2O2S/c1-12(10,11)6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key： XMIYOJPNBYXVBP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 223.94668
• Monoisotopic Mass: 223.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on Benzene,1,2-dichloro-3-(methylsulfonyl)-

Benzene, 1,2-Dichloro-3-(Methylsulfonyl)-: A Versatile Compound with Promising Applications in Biomedical Research

Benzene, 1,2-dichloro-3-(methylsulfonyl)- (CAS No. 106418-92-2) is a halogenated aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound's unique molecular structure, characterized by the presence of two chlorine atoms at the 1,2-positions and a methylsulfonyl group at the 3-position, provides a foundation for its diverse chemical behavior and potential biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in synthetic pathways for complex molecule synthesis.

Chemical Structure and Synthesis The molecular formula of Benzene, 1,2-dichloro-3-(methylsulfonyl)- is C₇H₅Cl₂O₂S. Its structure features a benzene ring substituted with two chlorine atoms and a methylsulfonyl group. The synthesis of this compound typically involves electrophilic substitution reactions, where chlorination of benzene derivatives is followed by sulfonation at the 3-position. Researchers have explored various catalytic methods, including the use of metal-based catalysts and microwave-assisted protocols, to enhance the efficiency and selectivity of its production. These advancements have been pivotal in reducing the environmental impact of its synthesis while maintaining high purity levels.

Biological Activity and Mechanism of Action Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that Benzene, 1,2-dichloro-3-(methylsulfonyl)- exhibits potential anti-inflammatory properties. The compound's ability to modulate cytokine production and inhibit NF-κB signaling pathways has been identified as a key mechanism. This makes it a promising candidate for the development of drugs targeting inflammatory diseases such as rheumatoid arthritis. Additionally, its interaction with phosphodiesterase enzymes has been explored for its potential applications in neurodegenerative disorder research.

Environmental and Industrial Applications While Benzene, 1,2-dichloro-3-(methylsulfonyl)- is primarily studied for its biological activities, its chemical stability and solubility properties have also attracted interest in industrial applications. Researchers at the University of California, Berkeley (2022) have investigated its use as a precursor in the synthesis of high-performance polymers. The compound's ability to form stable intermediates under various reaction conditions has been highlighted as a significant advantage in material science applications. These findings underscore its potential beyond traditional pharmaceutical contexts.

Pharmaceutical Development and Drug Discovery In the realm of drug discovery, Benzene, 1,2-dichloro-3-(methylsulfonyl)- has shown promise as a scaffold for the design of novel therapeutics. A 2024 study published in Advanced Drug Delivery Reviews reported its use in the development of targeted drug delivery systems for cancer treatment. The compound's ability to conjugate with monoclonal antibodies has been explored to enhance the specificity of therapeutic agents. This approach has the potential to improve treatment outcomes while minimizing systemic side effects.

Challenges and Future Directions Despite its promising applications, the development of Benzene, 1,2-dichloro-3-(methylsulfonyl)- as a therapeutic agent faces several challenges. Issues related to its solubility in aqueous environments and potential toxicity at high concentrations require further investigation. Ongoing research focuses on optimizing its pharmacokinetic profile through structural modifications. For instance, the introduction of hydrophilic functional groups has been shown to improve its bioavailability in preclinical studies. These efforts are critical for advancing its potential as a viable pharmaceutical compound.

Conclusion Benzene, 1,2-dichloro-3-(methylsulfonyl)- represents a significant advancement in the field of chemical and biomedical research. Its unique molecular structure and diverse applications in pharmaceutical development, material science, and biological studies highlight its potential for future innovations. Continued research into its properties and applications will be essential for unlocking its full potential in various scientific disciplines.